Cas no 145176-59-6 (Cholestane-3,6-dione,cyclic bis(1,2-ethanediyl dithioacetal), S,S,S',S',S'',S'',S'''S'''-octaoxide,(5a)- (9CI))

• Product Name: Cholestane-3,6-dione,cyclic bis(1,2-ethanediyl dithioacetal), S,S,S',S',S'',S'',S'''S'''-octaoxide,(5a)- (9CI)
• CAS No: 145176-59-6
• MF: C₃₁H₅₂O₈S₄
• MW: 680.999785423279
• CID: 218869
• PubChem ID: 197332
• Update Time: 2025-04-19

Cholestane-3,6-dione,cyclic bis(1,2-ethanediyl dithioacetal), S,S,S',S',S'',S'',S'''S'''-octaoxide,(5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestane-3,6-dione,cyclic bis(1,2-ethanediyl dithioacetal), S,S,S',S',S'',S'',S'''S'''-octaoxide,(5a)- (9CI)
• 5alpha-Cholestano-3,6-dione bisethylene dithiolane
• Cholestane-3,6-dione, cyclic bis(1,2-ethanediylmercaptole), S,S,S',S',S'',S'',S''',S'''-octaoxide, (5-alpha)-
• 145176-59-6
• 10',13'-Dimethyl-17'-(6-methylheptan-2-yl)tetradecahydro-2'H-dispiro[1,3-dithiolane-2,3'-cyclopenta[a]phenanthrene-6',2''-[1,3]dithiolane]-1,1,1'',1'',3,3,3'',3''-octone
• DTXSID10932520
• 5-alpha-Cholestan-3,6-dione-bis-ethylene dithiolane

• Inchi： 1S/C31H52O8S4/c1-21(2)7-6-8-22(3)24-9-10-25-23-19-31(42(36,37)17-18-43(31,38)39)27-20-30(40(32,33)15-16-41(30,34)35)14-13-29(27,5)26(23)11-12-28(24,25)4/h21-27H,6-20H2,1-5H3/t22-,23+,24-,25+,26+,27?,28-,29-/m1/s1
• InChI Key： BXXUGZRQJKGRSC-PBZZZYAZSA-N
• SMILES： S1(CCS(C21C[C@H]1[C@@H]3CC[C@H]([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@@H]1[C@@]1(C)CCC3(CC12)S(CCS3(=O)=O)(=O)=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 680.25476
• Monoisotopic Mass: 680.25450331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 170Ų

Experimental Properties

• PSA: 136.56